Cas no 57808-66-9 (Domperidone)

• Product Name: Domperidone
• CAS No: 57808-66-9
• MF: C₂₂H₂₄ClN₅O₂
• MW: 425.911263465881
• MDL: MFCD00069256
• CID: 57195
• PubChem ID: 135727073
• Update Time: 2025-08-14

Domperidone Chemical and Physical Properties

Names and Identifiers

• Domperidone
• 4-(5-chloro-2-oxo-1-benzimidazolinyl)-1-[3-(2-oxobenzimidazolinyl)propyl]piperidine
• 5-CHLORO-1-[1-[3-(2,3-DIHYDRO-2-OXO-1H-BENZIMIDAZOL-1-YL)PROPYL]-4-PIPERIDINYL]-1,3-DIHYDRO-2H-BENZ-IMIDAZOL-2-ONE
• ALPHA-[2-(DIISOPROPYLAMINO)ETHYL]-ALPHA-PHENYL-2-PYRIDINE-ACETAMIDE
• MOTILIUM
• R33812
• 6-chloro-3-[1-[3-(2-oxo-3H-benzimidazol-1-yl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
• 5-Chloro-1-[1-[3-(2-oxo-1-benzimidazolyl)propyl]-4-piperidyl]benzimidazol-2-one
• [ "Motilium" ]
• Nauzelin
• Domperidonum
• Domperidona
• Motinorm
• Costi
• Domperidonum [INN-Latin]
• Domperidona [INN-Spanish]
• Motillium
• NSC299589
• R 33,812
• Domperidone (Motilium)
• KW 5338
• MLS000069343
• 5-Chloro-1-(1-(3-(2-oxo-1-benzimidazolinyl)propyl)-4-piperidyl)-2-benzimidazolinone
• 6-chloro-
• NCGC00014670-10
• HMS1922N04
• SR-01000003002-2
• NCGC00014670-28
• HMS3677F15
• NCGC00021472-08
• SMR000058969
• Prestwick_794
• DOMPERIDONE [EP MONOGRAPH]
• NCGC00015306-01
• DOMPERIDONE (EP MONOGRAPH)
• SR-01000003002
• 5-chloro-1-(1-(3-(2-oxo-2,3-dihydro-benzoimidazol-1-yl)-propyl)-piperidin-4-yl)-1,3-dihydro-benzoimidazol-2-one
• DTXSID1045116
• Lopac0_000427
• NCIStruc1_001686
• KBioGR_000354
• NCGC00021472-04
• NCGC00097773-01
• HMS2089C14
• MLS000859942
• HMS2096C21
• DOMPERIDONE5-Chloro-1-{1-[3-(2-oxo-2,3-dihydro-benzoimidazol-1-yl)-propyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one
• BPBio1_001185
• Pharmakon1600-02300212
• NCGC00014670-04
• FT-0625588
• EINECS 260-968-7
• Opera_ID_616
• Tox21_500427
• Equidone
• AKOS005555858
• NCGC00014670-08
• NCGC00014670-11
• 1H-Benzimidazol-2-ol, 5-chloro-1-[1-[3-(2-hydroxy-1H-benzimidazol-1-yl)propyl]-4-piperidinyl]-
• NCGC00014670-09
• NSC 759575
• NCGC00014670-06
• 2H-Benzimidazol-2-one, 5-chloro-1-(1-(3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl)-4-piperidinyl)-1,3-dihydro-
• SCHEMBL43729
• LP00427
• 57808-66-9
• DOMPERIDONE [GREEN BOOK]
• BDBM50241107
• SPECTRUM2300212
• C75710
• MFCD00069256
• Domperidone (JP17/USAN/INN)
• AB00052423-06
• HMS3370L03
• NCIStruc2_001819
• NCGC00261112-01
• Prestwick3_000461
• NCGC00014670-02
• DOMPERIDONE [WHO-DD]
• 5-Chloro-1-{1-[3-(2-oxo-2,3-dihydro-benzoimidazol-1-yl)-propyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one(domperidone)
• 5-chloro-1-{1-[3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl]-4-piperidinyl}-1,3-dihydro-2H-benzimidazol-2-one
• DOMPERIDONE [MI]
• HMS2230N18
• 5-chloro-1-(1-(3-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• NCGC00014670-12
• NSC759575
• AB00052423_08
• NSC-299589
• NS00002818
• 5-Chloro-1-[1-[3-(2-oxo-2,3-dihydro-1H-benzimidazol-1- yl)propyl]piperidin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one
• BPBio1_000620
• 5-Chloro-1-[1-[3-(2-oxo-1-benzimidazolinyl)propyl]-4-piperidyl]-2-benzimidazolinone
• HMS3884N19
• CHEBI:31515
• SPBio_002501
• Domperidon
• CAS-57808-66-9
• Domperidone - pharma grade
• R-33812
• CCG-37870
• SR-01000003002-4
• HMS3413F15
• 5-24-02-00402 (Beilstein Handbook Reference)
• DB01184
• Lopac-D-122
• 5-Chloro-1-{1-[3-(2-hydroxy-2,3-dihydro-benzoimidazol-1-yl)-propyl]-piperidin-4-yl}-2,3-dihydro-1H-benzoimidazol-2-ol
• DivK1c_006921
• AC-2037
• SR-01000003002-7
• Biomol-NT_000022
• A03FA03
• NCGC00014670-03
• Nauzelin OD
• SDCCGSBI-0050412.P004
• Spectrum4_000087
• BCP28265
• BRN 0903774
• MLS002222324
• NCGC00014670-05
• SMR000326802
• Domperidone, powder, >=98% (HPLC)
• Motilium (TN)
• 2H-Benzimidazol-2-one,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl]-4-piperidinyl]-1,3-dihydro-
• Domperidone,(S)
• W-105440
• BRD-K38305202-001-08-3
• DOMPERIDONE [MART.]
• DOMPERIDONE [USAN]
• NCGC00014670
• Equidone Gel
• Tox21_110056
• L000230
• HMS2093N22
• KBio1_001865
• NCI60_002512
• KBio2_003439
• A831618
• SpecPlus_000825
• Domperidone, European Pharmacopoeia (EP) Reference Standard
• DTXCID9025116
• KBio2_006007
• Domperidona (INN-Spanish)
• NCI299589
• NCGC00021472-07
• 5-Chloro-1-[1-[3-(2-oxo-2,3-dihydro-1-benzoimidazolyl)propyl]-4-piperidyl]-1H-benzo[d]imidazol-2(3H)-one
• HMS3713C21
• 5-Chloro-1-(1-(3-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)propyl)piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
• Tox21_110056_1
• HMS3656M21
• s2461
• NCGC00014670-14
• AB00052423
• NCGC00021472-06
• 5-Chloro-1-[1-[3-(2,3-dihydro-2-oxo -1H-benzimidazol-1-yl)propyl]-4-piperidinyl]-1,3-d ihydro-2H-benzimidazol-2-one
• BRD-K38305202-001-02-6
• NSC 299589
• FGXWKSZFVQUSTL-UHFFFAOYSA-N
• 5-Chloro-1-[1-[3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one
• HMS3269O13
• DOMPERIDONE (MART.)
• DOMPERIDONE [INN]
• KBio2_000871
• NCGC00014670-07
• MLS001306482
• AB00052423_09
• 5-chloro-1-{1-[3-(1,3-dihydro-2-oxo-2H-benzimidazol-1-yl)propyl]-4-piperidinyl}-1,3-dihydro-2H-benzimidazol-2-one
• Domperidonum (INN-Latin)
• R 33812
• CHEMBL219916
• GTPL965
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-chloro-1-(1-(3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl)-4-piperidinyl)-
• AB00052423-07
• HS-0067
• HMS3261E16
• NSC-759575
• KW-5338
• D4125
• Prestwick2_000461
• D01745
• 5-chloro-1-(1-(3-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)propyl)piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• Domperidone 1.0 mg/ml in Methanol
• NCGC00014670-13
• NCGC00014670-01
• C22H24ClN5O2
• SY052451
• 5-chloro-1-(1-(3-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)propyl)-4-piperidinyl)-1,3-dihydro-2H-benzimidazol-2-one
• Prestwick1_000461
• 5-chloro-1-(1-(3-(2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)propyl)piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• NCGC00014670-17
• 1-(3-(4-(5-chloro-2-oxo-2,3-dihydrobenzo[d]imidazol-1-yl)piperidin-1-yl)propyl)-1H-benzo[d]imidazol-2(3H)-one
• NCGC00021472-03
• 5-chloro-1-{1-[3-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)propyl]piperidin-4-yl}-2,3-dihydro-1H-1,3-benzodiazol-2-one
• Q424238
• SW196931-3
• 5-Chloro-1-{1-[3-(2-oxo-2,3-dihydro-benzoimidazol-1-yl)-propyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one
• NCGC00021472-05
• BSPBio_002350
• NCGC00014670-16
• NCGC00021472-02
• Spectrum_000391
• BD164379
• 5587267Z69
• KBioSS_000871
• 5-chloro-1-{1-[3-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)propyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
• EN300-7411248
• EU-0100427
• DOMPERIDONE [JAN]
• Prestwick0_000461
• UNII-5587267Z69
• 6-chloro-3-[1-[3-(2-oxo-3a,7a-dihydro-3H-benzimidazol-1-yl)propyl]-4-piperidyl]-3a,7a-dihydro-1H-benzimidazol-2-one
• HY-B0411
• Domperidone [USAN:INN:BAN:JAN]
• DOMPERIDONE [VANDF]
• HB1888
• STK622843
• BRD-K38305202-001-17-4
• Domperidone (JP18/USAN/INN)
• BRD-K38305202-001-18-2
• G91438
• BBL028136
• BRD-K38305202-001-16-6

• MDL： MFCD00069256
• Inchi： 1S/C22H24ClN5O2/c23-15-6-7-20-18(14-15)25-22(30)28(20)16-8-12-26(13-9-16)10-3-11-27-19-5-2-1-4-17(19)24-21(27)29/h1-2,4-7,14,16H,3,8-13H2,(H,24,29)(H,25,30)
• InChI Key： FGXWKSZFVQUSTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(N2C1CCN(CCCN2C(NC3C=CC=CC2=3)=O)CC1)=O
• BRN： 0903774

Computed Properties

• Exact Mass: 425.16200
• Monoisotopic Mass: 425.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Powder
• Density: 1.2904 (rough estimate)
• Melting Point: 243°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.5400 (estimate)
• Solubility: DMSO: >10 mg/mL
• Water Partition Coefficient: Slightly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 78.82000
• LogP: 3.29110
• Merck: 3418
• Solubility: Slightly soluble in ethanol, very slightly soluble in acetone. Almost insoluble in water. Generally stable.

Domperidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R62;R63
• Safety Instruction： S26-S36
• RTECS：DE2275900
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R62; R63
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles